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Compound of Interest

Compound Name: N-Thionylaniline

Cat. No.: B7779829 Get Quote

Essential Safety and Handling Guide for N-
Thionylaniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for N-Thionylaniline
(CAS No. 1122-83-4). Adherence to these procedures is essential for ensuring laboratory

safety and operational integrity.

I. Immediate Safety Information: Personal Protective
Equipment (PPE)
When handling N-Thionylaniline, a combustible liquid that can cause skin and eye irritation,

the following personal protective equipment is mandatory.[1]
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PPE Category Specification

Eye Protection

Chemical safety goggles or a face shield that

complies with OSHA's eye and face protection

regulations in 29 CFR 1910.133 or European

Standard EN166.[2]

Hand Protection
Appropriate protective gloves to prevent skin

exposure.[2]

Body Protection
Protective clothing to prevent skin contact.[2] A

lab coat is the minimum requirement.

Respiratory
For operations with a risk of inhalation, a dust

mask (type N95 or equivalent) should be used.

II. Operational Plan: Step-by-Step Handling Procedures
A. Engineering Controls and Storage

Ventilation: Always handle N-Thionylaniline in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation of vapors.[2][3]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2] Store

away from heat, sparks, open flames, and other sources of ignition.[2][4] The storage class

for this combustible liquid is 10.

Incompatible Materials: Avoid contact with acids, strong oxidizing agents, acid anhydrides,

and acid chlorides.[5]

B. Safe Handling Practices

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

[2]

Ignition Sources: Keep the chemical away from open flames, hot surfaces, and any potential

sources of ignition as it is a combustible liquid.[2][4]

Static Discharge: Implement precautionary measures against static discharges.[2]
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Ingestion and Inhalation: Avoid ingestion and inhalation of N-Thionylaniline.[2] Do not eat,

drink, or smoke in areas where the chemical is handled or stored.[6]

III. Emergency Procedures
Emergency Situation First Aid and Response

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[2]

Seek medical attention.[2]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing.[2][4] If skin irritation

occurs or if you feel unwell, seek medical

advice.[6]

Inhalation

Move the person to fresh air.[2] If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration. Seek

immediate medical attention.[5]

Ingestion

Do NOT induce vomiting. Clean the mouth with

water and drink plenty of water afterward.[2]

Never give anything by mouth to an

unconscious person.[5] Call a physician or

poison control center immediately.[5]

Fire

Use carbon dioxide (CO2), dry chemical, or

alcohol-resistant foam to extinguish.[2][3] Water

spray can be used to cool unopened containers.

[3]

Accidental Spill

Ensure adequate ventilation and remove all

sources of ignition.[2][3] Use personal protective

equipment.[3] Contain the spillage and collect it

with a non-combustible absorbent material (e.g.,

sand, earth).[3] Place in a suitable, closed

container for disposal.[3]
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IV. Disposal Plan
Chemical waste generators are responsible for determining if a discarded chemical is classified

as hazardous waste.[2] Consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[2] Dispose of the contents and container to an

approved waste disposal plant.[4][6] Do not empty into drains.[2]

Quantitative Data Summary
Property Value

CAS Number 1122-83-4[2]

Molecular Formula C₆H₅NOS[7]

Molecular Weight 139.18 g/mol [1]

Appearance Light yellow to yellow to orange clear liquid[4]

Boiling Point 200 °C (lit.)

Flash Point 84 °C (183.2 °F) - closed cup

Density 1.236 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.627 (lit.)

Hypothetical Experimental Protocol: Synthesis of a
Sulfonamide Derivative
This protocol describes a common laboratory application of N-Thionylaniline as a reagent in

organic synthesis.

Objective: To synthesize N-phenyl-N'-tosylsulfodiimide from N-Thionylaniline and p-

toluenesulfonamide.

Methodology:

Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, dissolve 1.39 g (10 mmol) of N-Thionylaniline in 30 mL of anhydrous

toluene.
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Reagent Addition: To this solution, add 1.71 g (10 mmol) of p-toluenesulfonamide.

Reaction Conditions: Heat the reaction mixture to reflux (approximately 110 °C) and maintain

for 4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature. The

solvent will be removed under reduced pressure using a rotary evaporator.

Purification: The resulting crude product will be purified by column chromatography on silica

gel using a hexane-ethyl acetate gradient as the eluent.

Characterization: The final product will be characterized by ¹H NMR, ¹³C NMR, and mass

spectrometry to confirm its structure and purity.
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Workflow for Safe Handling of N-Thionylaniline

Preparation

Handling

Disposal

Consult SDS

Wear Required PPE
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Ensure Fume Hood is Operational

Work in a Well-Ventilated Area
(Fume Hood)

Keep Away from Ignition Sources

Avoid Contact and Inhalation

Segregate Waste

Label Waste Container Clearly

Dispose via Approved Waste Handler

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of N-Thionylaniline.
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Emergency Response for N-Thionylaniline Exposure

Skin/Eye Contact Inhalation Ingestion

Exposure Event

Remove Contaminated Clothing

Skin

Move to Fresh Air

Inhalation

Rinse Mouth

Ingestion

Flush with Water for 15 min

Seek Medical Attention

Provide Oxygen if Needed

Seek Immediate Medical Attention

Drink Water

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency response procedures for N-Thionylaniline exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b7779829?utm_src=pdf-body-img
https://www.benchchem.com/product/b7779829?utm_src=pdf-body
https://www.benchchem.com/product/b7779829?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7779829?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Benzenamine, N-sulfinyl- | C6H5NOS | CID 70739 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. fishersci.com [fishersci.com]

3. N-THIONYLANILINE - Safety Data Sheet [chemicalbook.com]

4. N-Thionylaniline | 1122-83-4 | TCI AMERICA [tcichemicals.com]

5. fishersci.com [fishersci.com]

6. sigmaaldrich.com [sigmaaldrich.com]

7. scbt.com [scbt.com]

To cite this document: BenchChem. [Personal protective equipment for handling N-
Thionylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7779829#personal-protective-equipment-for-
handling-n-thionylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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